N-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C23H18N6O2S/c30-32(31,21-10-5-17-3-1-2-4-18(17)13-21)28-20-8-6-19(7-9-20)27-22-14-23(26-15-25-22)29-12-11-24-16-29/h1-16,28H,(H,25,26,27)
• InChI Key: ZFBNGDATCJQXOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NC3=CC=C(C=C3)NC4=CC(=NC=N4)N5C=CN=C5
• Molecular Formula: C23H18N6O2S
• Molecular Weight: 442.5 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The compound also has a phenyl group and a naphthalene sulfonamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, imidazole compounds are often synthesized using glyoxal and ammonia. Pyrimidine compounds can be synthesized from beta-amino acids, beta-keto esters, and amidines.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The imidazole and pyrimidine rings would contribute to the aromaticity of the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole and pyrimidine rings, as well as the sulfonamide group. Imidazole rings can participate in a variety of reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of this specific compound would depend on the exact arrangement of its atoms and functional groups.

Scientific Research Applications

Antitumor Activity

• Imidazole-containing compounds have been explored for their potential as antitumor agents. . Further investigation into the antitumor properties of this specific compound could provide valuable insights.

Antibacterial and Antimicrobial Properties

• Imidazole derivatives exhibit antibacterial, antimycobacterial, and antifungal activities. The compound’s structure suggests it may have similar effects. .

Supramolecular Ligands

• Imidazole-based compounds often serve as supramolecular ligands. Their ability to form coordination complexes with metal ions makes them useful in materials science and catalysis. .

Biomimetic Catalysts

• Imidazole-containing compounds can mimic enzymatic reactions due to their structural resemblance to active sites in enzymes. .

Human-Made Materials

• Imidazole derivatives contribute to the development of materials with specific properties. These materials find applications in drug delivery, sensors, and optoelectronics. .

Functional Molecules in Everyday Applications

• Imidazoles are key components in various everyday products. They are found in pharmaceuticals, agrochemicals, and other industrial compounds. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities and can target a variety of enzymes and receptors .

Mode of Action

Imidazole-containing compounds are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds with key amino acids in the target proteins .

Biochemical Pathways

Imidazole-containing compounds are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole-containing compounds are generally known to be highly soluble in water and other polar solvents, which can impact their absorption and distribution .

Result of Action

Imidazole-containing compounds are known to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

It is known that the activity of imidazole-containing compounds can be influenced by factors such as ph and temperature .